Cas no 356569-80-7 (1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine)
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine
- F0745-1132
- 1-(3,4-dimethylphenyl)-4-naphthalen-2-yloxyphthalazine
- AKOS002169661
- 356569-80-7
- Oprea1_333226
-
- Inchi: 1S/C26H20N2O/c1-17-11-12-21(15-18(17)2)25-23-9-5-6-10-24(23)26(28-27-25)29-22-14-13-19-7-3-4-8-20(19)16-22/h3-16H,1-2H3
- InChI Key: ATTVJRKRFQUJGX-UHFFFAOYSA-N
- SMILES: O(C1=CC=C2C=CC=CC2=C1)C1=C2C=CC=CC2=C(C2=CC=C(C)C(C)=C2)N=N1
Computed Properties
- Exact Mass: 376.157563266g/mol
- Monoisotopic Mass: 376.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 29
- Rotatable Bond Count: 3
- Complexity: 539
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 35Ų
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0745-1132-2μmol |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-5μmol |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-10μmol |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-20μmol |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-1mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-2mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-3mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-4mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-5mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0745-1132-10mg |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine |
356569-80-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine
Introduction to 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine (CAS No. 356569-80-7)
1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine, identified by its Chemical Abstracts Service (CAS) number 356569-80-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the phthalazine class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of both dimethylphenyl and naphthalen-2-yloxy substituents in its molecular framework endows it with unique physicochemical properties and potential therapeutic applications.
The structural composition of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine is characterized by a central phthalazine core, which is flanked by two distinct aromatic rings: a dimethyl-substituted benzene ring at the 1-position and a naphthalene ring at the 4-position, linked through an oxygen atom. This configuration not only contributes to the compound's stability but also enhances its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The phthalazine scaffold has emerged as a versatile platform due to its ability to modulate various biological pathways. Specifically, compounds like 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine have been investigated for their potential role in treating neurological disorders, cancer, and inflammatory conditions. The dimethylphenyl group is known to influence receptor binding affinity, while the naphthalen-2-yloxy moiety can enhance metabolic stability and bioavailability.
One of the most compelling aspects of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine is its structural similarity to several known pharmacophores that have demonstrated clinical success. For instance, derivatives of phthalazine have shown promise in the treatment of Parkinson's disease and other neurodegenerative disorders. The oxygen bridge in the naphthalen-2-yloxyphthalazine moiety mimics the bioisosteric relationship found in many active pharmaceutical ingredients (APIs), suggesting that this compound could exhibit comparable biological activity.
Recent computational studies have highlighted the favorable pharmacokinetic properties of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine. Molecular dynamics simulations indicate that this compound exhibits good solubility in both aqueous and lipid environments, which is crucial for drug absorption and distribution. Additionally, quantum mechanical calculations suggest that the compound has a favorable binding profile with target enzymes and receptors, indicating potential therapeutic efficacy.
The synthesis of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxygenation processes, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production efficiency but also allow for structural modifications to optimize biological activity.
In vitro studies have begun to unravel the mechanistic basis of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine's potential therapeutic effects. Preliminary data suggest that this compound interacts with specific proteins and enzymes involved in cell signaling pathways relevant to cancer progression and inflammation. For example, it has been observed to modulate the activity of kinases and transcription factors that are aberrantly expressed in tumor cells. Furthermore, its ability to inhibit pro-inflammatory cytokine production indicates its potential as an anti-inflammatory agent.
The pharmacological profile of 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine is further supported by experimental evidence from cell-based assays. These studies have demonstrated that the compound can induce apoptosis in certain cancer cell lines while exhibiting minimal toxicity toward normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific molecular targets that are overexpressed in malignant cells but absent or less abundant in healthy tissues.
As research progresses, 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine is poised to become a valuable tool in preclinical drug development pipelines. Its unique structural features and promising biological activity make it an attractive candidate for further investigation into novel therapeutic strategies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients suffering from debilitating diseases.
The future direction of research on 1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine includes exploring its interactions with other biological targets beyond those already studied. Additionally, optimizing synthetic routes for large-scale production will be crucial for advancing towards clinical applications. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists can accelerate the discovery process and identify derivatives with improved pharmacological properties.
In conclusion,1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine (CAS No. 356569-80-7) represents a significant advancement in pharmaceutical chemistry with potential implications for multiple therapeutic areas. Its well-defined structure combined with promising preclinical data positions it as a compelling candidate for further development. As our understanding of molecular interactions continues to evolve,1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine will undoubtedly play a pivotal role in shaping the future of drug discovery and development.
356569-80-7 (1-(3,4-dimethylphenyl)-4-(naphthalen-2-yloxy)phthalazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)